Cas no 1804692-95-2 (4-(Difluoromethyl)-3-methylpyridine-5-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-methylpyridine-5-carboxaldehyde
• CAS No: 1804692-95-2
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 4811986
• Update Time: 2025-06-13

4-(Difluoromethyl)-3-methylpyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methylpyridine-5-carboxaldehyde

• Inchi： 1S/C8H7F2NO/c1-5-2-11-3-6(4-12)7(5)8(9)10/h2-4,8H,1H3
• InChI Key： DLSUNFGODBKQIB-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.3
• Topological Polar Surface Area: 30

Additional information on 4-(Difluoromethyl)-3-methylpyridine-5-carboxaldehyde

Comprehensive Overview of 4-(Difluoromethyl)-3-methylpyridine-5-carboxaldehyde (CAS No. 1804692-95-2)

4-(Difluoromethyl)-3-methylpyridine-5-carboxaldehyde (CAS No. 1804692-95-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and aldehyde functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining a pyridine ring with a methyl substituent, offers versatile reactivity, making it a valuable building block for researchers.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-3-methylpyridine-5-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. These properties are particularly relevant in the development of next-generation pharmaceuticals, where fluorine incorporation often improves drug efficacy. Researchers frequently search for "fluorinated pyridine derivatives" or "CAS 1804692-95-2 applications" to explore its potential in drug discovery pipelines.

The compound's role in agrochemical innovation is another area of interest. With the growing need for sustainable crop protection solutions, 4-(Difluoromethyl)-3-methylpyridine-5-carboxaldehyde is being investigated as a precursor for novel pesticides and herbicides. Its structural features contribute to the design of molecules with targeted activity and reduced environmental impact. Queries such as "difluoromethyl pyridine in agriculture" reflect this emerging trend.

From a synthetic chemistry perspective, the aldehyde group in 4-(Difluoromethyl)-3-methylpyridine-5-carboxaldehyde enables diverse transformations, including condensation reactions and nucleophilic additions. This versatility aligns with the broader search trends for "pyridine carboxaldehyde uses" and "building blocks for heterocyclic synthesis." Laboratories worldwide utilize this compound to construct complex molecular architectures, particularly in medicinal chemistry and material science.

Analytical characterization of CAS 1804692-95-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for high-value applications. Professionals often seek information on "analytical methods for fluorinated aldehydes" or "stability of 3-methylpyridine derivatives" to optimize their workflows.

As the scientific community continues to explore sustainable chemistry practices, 4-(Difluoromethyl)-3-methylpyridine-5-carboxaldehyde is also being evaluated for its compatibility with green synthesis protocols. Recent publications highlight its potential in catalyzed reactions and solvent-free conditions, addressing the industry's shift toward eco-friendly processes. This aligns with popular searches like "green chemistry fluorinated intermediates" and "energy-efficient organic synthesis."

In conclusion, 4-(Difluoromethyl)-3-methylpyridine-5-carboxaldehyde (CAS No. 1804692-95-2) represents a multifaceted compound with broad applicability across cutting-edge research domains. Its unique chemical profile continues to inspire innovations in life sciences and industrial chemistry, making it a subject of ongoing scientific inquiry and commercial interest.